Cas no 16475-90-4 (5-Acetylsalicylic Acid Methyl Ester)

• Product Name: 5-Acetylsalicylic Acid Methyl Ester
• CAS No: 16475-90-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00040924
• CID: 87698
• PubChem ID: 85444
• Update Time: 2025-05-20

5-Acetylsalicylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetyl-2-hydroxybenzoate
• Methyl 5-acetylsalicylate
• 5-ACETYL 2-METHYLSALICYLATE
• 5-Acetylsalicylic Acid Methyl Ester
• 5-Acetyl-2-hydroxybenzoic Acid Methyl Ester
• NSC 67867
• 5-acetylsalicylate
• METHYL 5-ACETHYLSALICYLATE
• METHYL 2-HYDROXY-5-ACETYLBENZOATE
• Methyl 3-Acetyl-6-hydroxybenzoate
• Methyl 5-acetylsalicylate,98%
• Methyl 5-acetylsalicylate 99%
• Benzoic acid, 5-acetyl-2-hydroxy-, methyl ester
• 5-Acetyl methyl salicylate
• PubChem22504
• Methyl5-acetylsalicylate
• methyl-5-acetylsalicylate
• Jsp003308
• NSC-67867
• methyl-5-acetyl-2-hydroxybenzoate
• STR08616
• methyl 5-acetyl-2-hydroxy-benzoate
• 5-acetylsalicylic acid, methyl ester
• XLSMGNNWSRNTIQ-UHFFFAOYSA-N
• 5LXG3K3H5F
• ?METHYL 5-ACETYLSALICYLATE
• SALICYLIC ACID, 5-ACETYL-, METHYL ESTER
• DTXSID80167807
• s11865
• AC-11508
• FT-0619939
• AKOS015955908
• CS-M1161
• NSC67867
• EN300-248715
• methyl 5-acetyl-2-hydroxyl-benzoate
• InChI=1/C10H10O4/c1-6(11)7-3-4-9(12)8(5-7)10(13)14-2/h3-5,12H,1-2H
• TS-02756
• 16475-90-4
• SCHEMBL330670
• EINECS 240-532-2
• NS00025389
• UNII-5LXG3K3H5F
• AMY8850
• SY010555
• Methyl 5-acetylsalicylate, 99%
• M1658
• 5-acetyl-2-hydroxy-benzoic acid methyl ester
• Benzoic acid,5-acetyl-2-hydroxy-,methyl ester
• W-107940
• MFCD00040924
• DTXCID1090298
• STL352111
• 5-Acetyl-2-hydroxy-benzoic Acid Methyl Ester;Methyl 2-Hydroxy-5-acetylbenzoate; Methyl 3-Acetyl-6-hydroxybenzoate; Methyl 5-Acetyl-2-hydroxybenzoate; Methyl 5-Acetylsalicylate; NSC 67867
• DB-012919

• MDL： MFCD00040924
• Inchi： 1S/C10H10O4/c1-6(11)7-3-4-9(12)8(5-7)10(13)14-2/h3-5,12H,1-2H3
• InChI Key： XLSMGNNWSRNTIQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C)=O)=CC=1C(=O)OC
• BRN： 2643824

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6
• Surface Charge: 0
• Tautomer Count: 11

Experimental Properties

• Color/Form: Not determined
• Density: 1.0583 (rough estimate)
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 167°C/15mmHg(lit.)
• Flash Point: 138°C
• Refractive Index: 1.5168 (estimate)
• Solubility: Soluble in methanol.
• PSA: 63.60000
• LogP: 1.38140
• Solubility: Not determined

5-Acetylsalicylic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Acetylsalicylic Acid Methyl Ester

5-Acetylsalicylic Acid Methyl Ester (CAS 16475-90-4): Properties, Applications, and Market Insights

5-Acetylsalicylic Acid Methyl Ester (CAS 16475-90-4), also known as Methyl 5-acetylsalicylate, is an important organic compound with a wide range of applications in pharmaceuticals, research, and specialty chemicals. This ester derivative of acetylsalicylic acid has gained attention due to its unique chemical properties and potential therapeutic benefits. In this comprehensive guide, we explore its molecular structure, synthesis methods, key applications, and current market trends.

The molecular formula of 5-Acetylsalicylic Acid Methyl Ester is C₁₀H₁₀O₄, with a molecular weight of 194.18 g/mol. Its structure combines the acetyl and methyl ester functional groups, which contribute to its stability and solubility characteristics. Researchers often investigate this compound as a potential precursor or intermediate in the development of novel anti-inflammatory agents and other pharmaceutical formulations.

Recent studies have focused on the biochemical pathways influenced by 5-Acetylsalicylic Acid Methyl Ester, particularly in relation to cyclooxygenase inhibition. This mechanism has drawn parallels to the well-known effects of aspirin (acetylsalicylic acid), making it a subject of interest in drug discovery research. The compound's esterification process enhances its bioavailability and alters its pharmacokinetic properties compared to its parent compounds.

In laboratory settings, CAS 16475-90-4 serves as a valuable chemical intermediate for synthesizing more complex molecules. Its methyl ester group provides reactivity that can be exploited in various organic synthesis pathways. Chemists appreciate its relatively stable nature under standard conditions, with a melting point range of 89-92°C and good solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO).

The pharmaceutical industry has shown growing interest in 5-Acetylsalicylic Acid Methyl Ester derivatives as potential candidates for developing next-generation therapeutic agents. Current research explores its possible role in targeted drug delivery systems, where the ester functionality could be modified to control release rates or improve tissue specificity. These investigations align with the broader trend toward personalized medicine approaches in modern healthcare.

From a commercial perspective, the global market for specialty esters like 5-Acetylsalicylic Acid Methyl Ester has shown steady growth. The compound's niche applications in fine chemical synthesis and pharmaceutical research maintain consistent demand. Suppliers typically offer it in research quantities (milligram to kilogram scale) with purity levels ranging from 95% to 99%, catering to diverse laboratory needs.

Quality control for CAS 16475-90-4 involves rigorous analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect experimental outcomes. Researchers working with this compound should store it in cool, dry conditions away from strong oxidizers to maintain its stability over time.

Environmental and safety considerations for 5-Acetylsalicylic Acid Methyl Ester follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound. Material Safety Data Sheets (MSDS) provide detailed guidance on appropriate handling procedures and emergency measures.

The scientific literature contains numerous references to methyl 5-acetylsalicylate applications in medicinal chemistry research. Recent publications have explored its potential as a building block for biologically active compounds with improved pharmacological profiles compared to traditional salicylate derivatives. This aligns with current trends in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Future research directions for 5-Acetylsalicylic Acid Methyl Ester may include investigations into its metabolic pathways and potential synergistic effects with other therapeutic compounds. The growing interest in multi-target drug design approaches could position this molecule as an interesting scaffold for developing novel treatments for complex conditions. Additionally, its potential applications in material science as a monomer or additive warrant further exploration.

For researchers sourcing CAS 16475-90-4, it's important to verify supplier credentials and request comprehensive analytical data. Reputable suppliers typically provide certificates of analysis including chromatographic purity results and spectroscopic characterization data. The compound's pricing varies based on quantity and purity specifications, with research-grade material generally available from specialty chemical distributors.

In conclusion, 5-Acetylsalicylic Acid Methyl Ester represents a versatile chemical entity with significant potential in pharmaceutical development and organic synthesis. Its unique combination of ester functionality and acetyl group offers multiple avenues for chemical modification and biological activity optimization. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow, making it a valuable subject for ongoing scientific investigation.